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Compound of Interest

Compound Name: 3-Ethyl-2,2-dimethylpentane

Cat. No.: B097798

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed standard operating procedure (SOP) for the safe handling of
flammable hydrocarbons in a laboratory environment. Adherence to these protocols is critical
for minimizing the risk of fire, explosion, and chemical exposure.

Hazard Identification and Classification

Flammable hydrocarbons are organic compounds primarily composed of hydrogen and carbon.
They are volatile and can easily ignite. Understanding their classification is the first step in safe
handling. The classification is primarily based on the flashpoint and boiling point of the liquid.[1]

[2]

Table 1: OSHA and NFPA Classification of Flammable and Combustible Liquids
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CategorylClass Flash Point Boiling Point Examples
Diethyl Ether,
OSHA Category 1 < 73.4°F (23°C) < 95°F (35°C)
Pentane[1][2][3]
Acetone, Benzene,
OSHA Category 2 < 73.4°F (23°C) > 95°F (35°C) Ethanol, Toluene[1][2]
[3]
> 73.4°F (23°C) and < Xylene, Naphtha,
OSHA Category 3 - )
140°F (60°C) Turpentine[1][2][3]
> 140°F (60°C) and <
OSHA Category 4 -
199.4°F (93°C)
Diethyl Ether, Ligroin,
NFPA Class IA < 73°F (23°C) < 100°F (38°C)
Pentane, Heptane[3]
Acetone, Benzene,
NFPA Class IB < 73°F (23°C) > 100°F (38°C) Cyclohexane,
Ethanol[3]
> 73°F (23°C) and < Xylene, Naphtha,
NFPA Class IC - )
100°F (38°C) Turpentine[3]
= 100°F (38°C) and <
NFPA Class I -

140°F (60.5°C)

NFPA Class IlIA

> 140°F (60.5°C) and
< 200°F (93.3°C)

NFPA Class 111B

> 200°F (93.3°C)

Note: Always refer to the Safety Data Sheet (SDS) for the specific chemical to confirm its

classification and associated hazards.[4][5]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling flammable hydrocarbons to prevent skin and eye

contact.
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Table 2: Required Personal Protective Equipment

PPE Specifications

ANSI-approved safety glasses or chemical
Eye Protection splash goggles. A face shield may be necessary

for splash hazards.[6]

Nitrile gloves are generally recommended. For
Hand Protection prolonged contact or larger volumes, consult the

SDS or a glove manufacturer's guide.[6][7]

A flame-resistant lab coat is required. Clothing
Body Protection made of natural fibers like cotton is preferable to
synthetics.[6][8]

Closed-toe shoes must be worn at all times in
Footwear
the laboratory.

Storage Protocols

Proper storage of flammable hydrocarbons is crucial to prevent ignition and contain spills.

o Storage Location: Store flammable liquids in designated, well-ventilated areas away from
heat, sparks, open flames, and incompatible materials.[9][10]

o Flammable Storage Cabinets: For quantities exceeding specified limits, approved flammable
storage cabinets must be used.[2] These cabinets are designed to be fire-resistant and
contain spills.

o Container Limits: The quantity of flammable liquids stored outside of a flammable cabinet is
limited by OSHA and NFPA standards.[2][11]

o Refrigerators and Freezers: Only use refrigerators and freezers specifically designed and
approved for the storage of flammable materials. Standard household refrigerators are not
suitable due to internal ignition sources.

» Labeling: All containers of flammable hydrocarbons must be clearly labeled with the chemical
name and appropriate hazard warnings.[2]
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Table 3: NFPA 45 Laboratory Storage Limits for Flammable and Combustible Liquids (per 100

sq. ft.)

Laboratory Hazard Class Class I Liquids

Class |, I, and IlIA Liquids
Combined

) 10 gallons (20 gallons in safety
Class A (High Hazard)
cans)

20 gallons (40 gallons in safety
cans)[11]

5 gallons (10 gallons in safety
Class B (Moderate Hazard)

10 gallons (20 gallons in safety

cans) cans)
Class C (Low Hazard) 2 gallons 4 gallons
Class D (Minimal Hazard) 1 gallon 2 gallons

Note: These limits can be influenced by the presence of an automatic fire suppression system.

Always consult the latest NFPA 45 standard for detailed requirements.[11]
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Start: Receive Flammable Hydrocarbon

[Consult Safety Data Sheet (SDS) for Hazards and Storage Requirements]

l

Is the quantity above the allowable limit for open storage?

Store in an approved Flammable Liquid Storage Cabinet [Store in a designated, well-ventilated area away from ignition sources]

Does the material require refrigerated storage?

Store in a Flammable Material Storage Refrigerator/Freezer

End: Secure Storage

Click to download full resolution via product page

Flammable Hydrocarbon Storage Decision Workflow

Handling and Dispensing Protocols
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Ventilation: Always handle flammable hydrocarbons in a well-ventilated area, preferably
within a chemical fume hood, to prevent the accumulation of flammable vapors.[8][12]

Ignition Sources: Eliminate all potential ignition sources from the work area, including open
flames, hot plates, and spark-producing equipment.[8][12]

Grounding and Bonding: When transferring flammable liquids from large metal containers
(greater than 4 liters), it is imperative to bond and ground the containers to prevent the
buildup of static electricity, which can create a spark and cause ignition.[8][12]

Secondary Containment: Use secondary containment, such as a chemical-resistant tray,
when transporting or dispensing flammable liquids to contain any potential spills.[9]

Container Closure: Keep containers of flammable liquids tightly closed when not in use.[9]
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Securely Close all Containers.

Flammable Hydrocarbon Spill Occurs

:

Assess Spill Size and Hazard

Small Spill Large Spill / Fire Hazard

( Contain with Spill Kit ) Evacuate the area
(Clean up and dispose of as hazardous waste) Activate Fire Alarm

Report the incident to safety personnel

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b097798?utm_src=pdf-body-img
https://www.benchchem.com/product/b097798?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

References

. 1910.106 - Flammable liquids. | Occupational Safety and Health Administration [osha.gov]
. locscientific.com [locscientific.com]

. cmu.edu [cmu.edu]

. research.arizona.edu [research.arizona.edu]

. blog.storemasta.com.au [blog.storemasta.com.au]

. depts.washington.edu [depts.washington.edu]

. ehs.yale.edu [ehs.yale.edu]

. - Division of Research Safety | lllinois [drs.illinois.edu]

°
(] [e0] ~ (o)) )] EaN w N -

. ehs.umich.edu [ehs.umich.edu]
e 10. columbiastate.edu [columbiastate.edu]
e 11. bokalabfurniture.com [bokalabfurniture.com]

e 12. Chapter 4, Chemical Hygiene Plan: Safe Handling of Flammable and Combustible
Liquids | Environmental Health & Safety | University of Nevada, Reno [unr.edu]

 To cite this document: BenchChem. [Application Notes and Protocols: Standard Operating
Procedure for Handling Flammable Hydrocarbons]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b097798#standard-operating-procedure-
for-handling-flammable-hydrocarbons]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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